Cas no 108655-25-0 (Benzenamine,4-(6-chloro-3-pyridazinyl)-)

• Product Name: Benzenamine,4-(6-chloro-3-pyridazinyl)-
• CAS No: 108655-25-0
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 128097
• PubChem ID: 6405254
• Update Time: 2025-04-18

Benzenamine,4-(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(6-chloro-3-pyridazinyl)-
• 4-(6-CHLORO-3-PYRIDAZINYL)BENZENAMINE
• 4-(6-chloropyridazin-3-yl)aniline
• 4-(6-Chloro-3-pyridazinyl)benzeneamine
• GUDGWPGQBUYUAS-UHFFFAOYSA-N
• DTXSID80423334
• 4-(6-chloro-pyridazin-3-yl)-phenylamine
• 108655-25-0
• SCHEMBL3152568
• 3-(p-aminophenyl)-6-chloropyridazine

• Inchi： 1S/C10H8ClN3/c11-10-6-5-9(13-14-10)7-1-3-8(12)4-2-7/h1-6H,12H2
• InChI Key： GUDGWPGQBUYUAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)N)N=N1

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.323
• Boiling Point: 427.5°Cat760mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.642
• PSA: 51.80000
• LogP: 2.96040